Cas no 23929-42-2 ((24betaFH)-ergost-5-en-3beta-ol)

(24betaFH)-ergost-5-en-3beta-ol structure

23929-42-2 structure

Product Name:(24betaFH)-ergost-5-en-3beta-ol

CAS No:23929-42-2

Molecular Formula:C₂₈H₄₈O

Molecular Weight:400.68

CID:2075628

PubChem ID:73759900

(24betaFH)-ergost-5-en-3beta-ol Properties

Names and Identifiers

- (24betaFH)-ergost-5-en-3beta-ol
- 22,23-Dehydrobrassicasterol
- 24-Methyl-5-cholesten-3beta-ol
- 24-Methylcholest-5-en-3beta-ol
- 24-Methylcholesten-(5)-3beta-ol
- 24-Methylcholesterol
- Campesterin
- campesterol
- Campesterol (24alpha-Methylcholesterol)
- Delta5-Ergostenol
- Dihydrobrassicasterol
- 24xi-Methylcholesterol
- 290299-12-6
- 7,(24S)24-Methylcholest-5-en-3beta-ol
- Ergost-5-en-3beta-ol
- Ergost-5-en-3-ol; (3β,24ζ)-form
- Dataset-S1.153
- (24R)ergost-5-en-3beta-ol
- ConMedNP.2700
- 24alpha-Methylcholesterol
- 24?-Methylcholesterol
- 2223-dihydrobrassicasterol
- 24S-Methyl cholesterol
- (24R)24-Methylcholest-5-en-3beta-ol
- 4651-51-8
- 24-Epicampesterol
- 474-62-4
- +Expand
- InChIKey： SGNBVLSWZMBQTH-UHFFFAOYSA-N
- Inchi： InChI=1S/C28H48O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h9,18-20,22-26,29H,7-8,10-17H2,1-6H3
- SMILES： CC(C)C(C)CCC(C)C1CCC2C3CC=C4CC(O)CCC4(C)C3CCC12C |t:15|

Computed Properties

Exact Mass: 400.370516150g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 5
Monoisotopic Mass: 400.370516150g/mol
Heavy Atom Count: 29
Complexity: 620
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8.8
Topological Polar Surface Area: 20.2Å²

(24betaFH)-ergost-5-en-3beta-ol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P02960F-1mg	24-methyl Cholesterol	23929-42-2	≥95%	1mg	$118.00	2024-05-22

(24betaFH)-ergost-5-en-3beta-ol Related Literature

1. Air

Annu. Rep. Anal. At. Spectrosc., 1983,13, 196-203
2. Apically linked iron(ii) α-dioximate and α-oximehydrazonate bis-clathrochelates: synthesis, structure and electrocatalytic properties†

Irina G. Belaya,Semen V. Svidlov,Alexander V. Dolganov,Genrikh E. Zelinskii,Tamara V. Potapova,Anna V. Vologzhanina,Oleg A. Varzatskii,Yan Z. Voloshin Dalton Trans., 2013,42, 13667-13678
3. Comparison of cell disruption techniques prior to lipid extraction from Scenedesmus sp. slurries for biodiesel production using liquid CO2

P. Champagne,P. G. Jessop Green Chem., 2018,20, 4330-4338
4. Inside front cover

Environ. Sci.: Water Res. Technol., 2023,9, 2164-2164
5. Modulating Cu+ distribution on the surface of Ce-doped CuO composite oxides for SO2-resistant NH3-selective catalytic reduction of NO

Mengmeng Xing,Qian Sun,Chun Zeng,Huize Wang,Dan Zhao,Ning Zhang,Sanguo Hong RSC Adv., 2017,7, 18830-18837
6. Inside front cover

Nanoscale, 2016,8, 12848-12848
7. Towards white light emission from a hybrid thin film of a self-assembled ternary samarium(iii) complex†

Rashid Ilmi,Sevgi Kansız,Nawal K. Al-Rasbi,Necmi Dege,Paul R. Raithby,Muhammad S. Khan New J. Chem., 2020,44, 5673-5683
8. Iridium(i)-catalyzed vinylic C–H borylation of 1-cycloalkenecarboxylates with bis(pinacolato)diboron†

Ikuo Sasaki,Hana Doi,Toshiya Hashimoto,Takao Kikuchi,Hajime Ito,Tatsuo Ishiyama Chem. Commun., 2013,49, 7546-7548
9. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†

K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
10. Dinuclear manganese alkoxide complexes as catalysts for C–N bond cleavage of simple tertiary N,N-dialkylamides to give esters†

Haruki Nagae,Takahiro Hirai,Daiki Kato,Shusei Soma,Shin-ya Akebi,Kazushi Mashima Chem. Sci., 2019,10, 2860-2868

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